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Compound of Interest

Compound Name: Bismuth subgallate

Cat. No.: B1255031

For Researchers, Scientists, and Drug Development Professionals

Bismuth subgallate is a versatile bismuth salt of gallic acid with a long history of use in
various clinical settings. Its characteristic astringent, antimicrobial, and hemostatic properties
have positioned it as a treatment for controlling minor bleeding, managing wound and ostomy
odors, and addressing certain gastrointestinal disturbances. This guide provides an objective
comparison of bismuth subgallate's performance and cost-effectiveness against common
alternatives, supported by experimental data and detailed methodologies to inform research
and development.

Mechanism of Action

Bismuth subgallate's therapeutic effects stem from a combination of actions. As an astringent,
it causes tissue to contract, which helps to reduce secretions and bleeding. It is also believed
to possess antimicrobial properties by binding to bacterial cell walls and inhibiting key
enzymes.[1] Its most notable mechanism, particularly in surgical applications, is its role as a
hemostatic agent. It is thought to activate Hageman factor (clotting factor XII), which initiates
the intrinsic pathway of the coagulation cascade, leading to thrombin formation and a stable
fibrin clot.[1][2]
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Bismuth subgallate's activation of the intrinsic coagulation cascade.

Application 1: Topical Hemostasis

Bismuth subgallate is frequently used as a topical hemostatic agent in minor surgical
procedures, such as tonsillectomies, dental extractions, and dermatological applications, to
control capillary bleeding.

Performance Comparison

Clinical studies have evaluated its efficacy against standard methods and other hemostatic
agents. A notable application is in tonsillectomy, where its use has been shown to significantly
reduce the time to achieve hemostasis and the number of surgical ties required.[3][4]

Bismuth Subgallate Control Group (No Statistical

Parameter .
Group Agent) Significance

Mean Time to

, _ 7.8 9.9 p <0.05

Hemostasis (minutes)

Mean Number of Ties
15 3.4 p <0.05

Used

Data from a

randomized controlled
trial in pediatric
tonsillectomy (n=72).

[3]14]

Cost-Effectiveness Comparison

While formal pharmacoeconomic studies are limited, a cost-effectiveness evaluation can be
inferred by comparing the material cost against performance benefits, such as reduced
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operative time. Alternatives range from simple gauze to advanced absorbable hemostats like
gelatin sponges and oxidized regenerated cellulose.

Estimated Cost

Agent Form Key Features
(USD)
) Activates intrinsic

Bismuth Subgallate Bulk Powder (100q) $80 - $190[5][6] _
pathway; astringent.

Absorbable Gelatin Dental Sponge (Size ~$28.75 per Provides a matrix for

Sponge (Gelfoam®) 4) sponge[7] clotting.

Oxidized Regenerated ) ) Bactericidal; forms a

) 2"x3" Dressing ~$27.50 per unit[8] ]
Cellulose (Surgicel®) clot matrix.

Prices are estimates based on publicly available data from various suppliers and are subject to
change. Cost per application for bismuth subgallate powder is very low but requires
preparation (e.g., as a paste).

Experimental Protocol: Evaluation in Tonsillectomy

The following protocol is based on the methodology described by Fenton et al. (1995).[3][4]

» Patient Selection: A cohort of 100 pediatric patients scheduled for tonsillectomy were
enrolled in a prospective randomized trial.

» Randomization: Patients were randomly assigned to one of two groups: the test group
(n=50) receiving bismuth subgallate and the control group (n=50) receiving no topical
hemostatic agent.

o Surgical Procedure: All tonsillectomies were performed using a standardized dissection
technique by either a Consultant or a Registrar.

« Intervention: In the test group, immediately following the removal of each tonsil, the tonsillar
fossa was packed with a gauze swab containing a paste of bismuth subgallate and
adrenaline. In the control group, a plain gauze swab was used for compression.

e QOutcome Measurement:
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o Time to Hemostasis: Timed from the removal of the tonsil to the point where the fossa was
dry.

o Number of Ties: The total number of surgical ligatures required to control bleeding points
was recorded.

o Post-operative Morbidity: Parameters such as pain, fever, and secondary hemorrhage
were monitored.

o Data Analysis: The collected data for 72 patients (39 in the test group, 33 in the control) was
analyzed for statistical significance using appropriate statistical tests.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Patient Recruitment
(e.g., n=100 for Tonsillectomy)

Randomization

Test Arm Control Arm

Group A: Group B:
Bismuth Subgallate Application Control/Alternative Agent

Standardized Surgical Procedure

Outcome Measurement
(e.g., Time to Hemostasis,
Adverse Events)

Statistical Analysis
(Comparison of Outcomes)

Click to download full resolution via product page

Generalized workflow for a clinical trial comparing hemostatic agents.

Application 2: Internal Deodorant

Bismuth subgallate is the active ingredient in several over-the-counter products for reducing
fecal and flatus odor, commonly used by patients with ostomies, fecal incontinence, or following
bariatric surgery.[9] It is thought to work by binding to sulfur-containing compounds in the gut.
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Performance and Cost-Effectiveness Comparison

The efficacy of internal deodorants is often subjective and difficult to quantify. Bismuth
subgallate is considered effective by many users, but alternatives exist.[10] The cost-
effectiveness depends on the required dosage and the price per tablet or capsule.

Estimated Cost

Agent Active Ingredient (USD) per 100 Mechanism
Doses

Bismuth Subgallate Binds sulfur
Devrom® $13.95 - $15.27[1][9]

(200mg) compounds.

) Activated Charcoal Adsorbs odor

Activated Charcoal ~$6.25[11]

(~280mgq) molecules.
Chlorophyllin Copper . ~$11.99 (for 100 )

Chlorophyllin (~50mg) Neutralizes odors.
Complex capsules)[12]

Prices are estimates for 100-count bottles based on publicly available data and are subject to
change. A "dose" is considered one to two tablets/capsules.

Experimental Protocol: Evaluating Fecal Odor Reduction
(Generalized)

A robust clinical trial to quantify odor reduction would involve the following steps:

Subject Recruitment: Enroll subjects with colostomies or ileostomies who report significant
fecal odor.

o Study Design: A double-blind, placebo-controlled, crossover study design is optimal to
minimize subjective bias.

 Intervention: Subjects would receive periods of treatment with the active agent (e.qg.,
bismuth subgallate) and a placebo, separated by a washout period.

e Odor Assessment:
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o Quantitative: Collection of fecal or flatus samples for analysis by gas chromatography to
measure the concentration of volatile sulfur compounds (e.g., hydrogen sulfide, methyl
mercaptan).

o Qualitative: Use of validated odor-assessment scales where subjects or independent
judges rate odor intensity and unpleasantness.

o Data Analysis: Comparison of quantitative and qualitative data between the active treatment
and placebo phases to determine efficacy.

Safety and Toxicology

Bismuth subgallate is generally considered safe for short-term use as directed. The oral
bioavailability is very low (around 0.04%).[1] However, chronic use of large amounts can lead
to bismuth accumulation and potential neurotoxicity.[8] A common, harmless side effect is the
darkening of the stool and/or tongue.[12] It should be used with caution in individuals with
hepatic or renal impairment.

Conclusion

The cost-effectiveness of bismuth subgallate is highly dependent on its clinical application.

o As a Topical Hemostatic Agent: Bismuth subgallate appears to be a cost-effective option for
controlling minor surgical bleeding. The low material cost of the powder, combined with
demonstrated efficacy in reducing procedure time, presents a favorable economic profile
compared to more expensive, pre-packaged hemostatic agents, particularly when large
areas require treatment.

e As an Internal Deodorant: Bismuth subgallate is competitively priced against alternatives
like activated charcoal and chlorophyllin. Its effectiveness is well-regarded by users, making
it a viable choice in this market. The ultimate cost-effectiveness for a patient will depend on
the required dosage to achieve satisfactory odor control.

For drug development professionals, bismuth subgallate's established mechanisms and
safety profile offer a solid foundation. Future research should focus on developing novel
formulations to enhance its hemostatic or deodorizing properties and on conducting formal
pharmacoeconomic studies to quantify its cost-effectiveness in specific clinical scenarios.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1255031?utm_src=pdf-custom-synthesis
https://mycaresupplies.com/devrom-deodorant-chewable-tablets-3301
https://experiments.springernature.com/articles/10.1007/978-1-4939-1435-7_12
https://experiments.springernature.com/articles/10.1007/978-1-4939-1435-7_12
https://pubmed.ncbi.nlm.nih.gov/7745334/
https://www.researchgate.net/publication/15454525_Bismuth_subgallate_-_Its_role_in_tonsillectomy
https://www.americanpharmawholesale.com/store.php/AmericanPharmaWholesale/pd9001946/rx-itembismuth-subgallate-powdernonsterile-pharmaceutical-grade-100gm
https://www.delasco.com/products/bismuth-subgallate-powder-usp
https://www.skydentalsupply.com/720-9039601-gelfoam-dental-sponges-4.htm
https://www.medicalsupplysurplus.com/products/surgicel%C2%AE-2x3-oxidized-absorbable-hemostat-dressing-1953-single
https://parthenoninc.com/devrom-chewable-tablets-internal-deodorant-100-per-bottle/
https://devrom.com/devrom-chewable-tablets
https://www.walgreens.com/store/c/nature's-way-charcoal-activated-280-mg-dietary-supplement-capsules/ID=prod6037588-product
https://www.vitacost.com/vitacost-chlorophyllin
https://www.benchchem.com/product/b1255031#evaluating-the-cost-effectiveness-of-bismuth-subgallate-in-clinical-applications
https://www.benchchem.com/product/b1255031#evaluating-the-cost-effectiveness-of-bismuth-subgallate-in-clinical-applications
https://www.benchchem.com/product/b1255031#evaluating-the-cost-effectiveness-of-bismuth-subgallate-in-clinical-applications
https://www.benchchem.com/product/b1255031#evaluating-the-cost-effectiveness-of-bismuth-subgallate-in-clinical-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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